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Compound of Interest

Compound Name: 2-Chloro-5-nitroquinoline

Cat. No.: B041700

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Chloro-5-nitroquinoline (CAS No. 13067-94-2). Due to the limited availability of a complete,
publicly accessible Safety Data Sheet (SDS) for this specific compound, this document
synthesizes available data for 2-Chloro-5-nitroquinoline and supplements it with information
from structurally similar and relevant chloro-nitro aromatic compounds. All data derived from
related compounds are clearly noted. This guide is intended to provide a framework for safe
laboratory practices and should be used in conjunction with a thorough risk assessment for any
specific experimental protocol.

Chemical and Physical Properties

2-Chloro-5-nitroquinoline is a heterocyclic organic compound.[1] It presents as a yellow to
orange crystalline solid and is characterized by a quinoline backbone with a chlorine atom at
the second position and a nitro group at the fifth position.[1] This substitution pattern
significantly influences its chemical reactivity and biological activity.[1] While sparingly soluble
in water, it demonstrates greater solubility in organic solvents.[1]

Table 1: Physical and Chemical Properties of 2-Chloro-5-nitroquinoline
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Property Value Source
CAS Number 13067-94-2 [2]
Molecular Formula CoHsCIN20:2 [3]
Molecular Weight 208.60 g/mol [3]
Appearance YeI.Iow to orange crystalline 1]
solid
Boiling Point 351.7 °C [3]
Flash Point 166.5 °C [3]
Density 1.484 g/cm3 [3]
Vapor Pressure 8.18E-05 mmHg at 25°C [3]
Storage Temperature 2-8°C, under inert atmosphere [4]

Hazard Identification and Classification

A complete GHS classification for 2-Chloro-5-nitroquinoline is not readily available. However,
based on the known hazards of similar chloro-nitro aromatic compounds and quinoline
derivatives, it should be handled as a hazardous substance. The following table outlines the
potential hazards, drawing from data on related chemicals.

Table 2: Potential GHS Hazard Classification
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Hazard Class

Hazard Category

Hazard Statement

Basis of
Classification
(Structurally
Similar
Compounds)

H302: Harmful if

Based on data for 2-
Chloro-5-

Acute Toxicity, Oral Category 4 nitropyridine[5] and 2-
swallowed ] )
Chloro-5-nitrobenzoic
acid[6]
) ) Based on data for 2-
Skin H315: Causes skin
] o Category 2 o Chloro-5-
Corrosion/Irritation irritation ) o
nitropyridine[5]
) ] Based on data for 2-
Serious Eye H319: Causes serious ] ]
o Category 2A o Chloro-5-nitrobenzoic
Damage/Eye Irritation eye irritation )
acid[6]
Based on data for 2-
) o H317: May cause an ) )
Skin Sensitization Category 1 ) i ) Chloro-5-nitrobenzoic
allergic skin reaction )
acid[6]
Specific Target Organ
o ) Based on data for 2-
Toxicity - Single H335: May cause
) Category 3 ) o Chloro-5-
Exposure (Respiratory respiratory irritation ] o
o nitropyridine[5]
Irritation)
Hazardous to the H412: Harmful to General precaution for
Aquatic Environment, Category 3 aquatic life with long nitroaromatic

Long-Term Hazard

lasting effects

compounds

Note: This classification is predictive and should be confirmed with a complete SDS when

available.

Toxicological Information
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Detailed toxicological studies specifically on 2-Chloro-5-nitroquinoline are not widely
published. The data in the following table is based on predictions and data from analogous
compounds.

Table 3: Toxicological Data (Based on Structurally Similar Compounds)

Endpoint Value Species Compound Source
2-Chloro-5-

LD50 Oral 738.87 mg/kg Rat nitropyridine [5]
(Predicted)
2-Chloro-5-

LD50 Oral 2015 mg/kg Rat ) N [7]
nitroaniline

Aromatic nitro compounds, in general, are known to have potential systemic effects, including
methemoglobinemia, which can lead to cyanosis (a bluish discoloration of the skin and mucous
membranes), headaches, and cardiac dysrhythmias.[6]

Experimental Protocols: Safe Handling Workflow

The following workflow outlines the essential steps for the safe handling of 2-Chloro-5-
nitroquinoline in a laboratory setting.
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Safe Handling Workflow for 2-Chloro-5-nitroquinoline
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Caption: A logical workflow for the safe handling of 2-Chloro-5-nitroquinoline.
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2-Chloro-5-nitroquinoline. The following table

provides recommendations based on general laboratory safety standards for hazardous

chemicals.

Table 4: Recommended Personal Protective Equipment

Body Part

Recommended PPE

Standard

Eyes/Face

Chemical safety goggles and,
if there is a splash hazard, a

face shield.

ANSI Z87.1 or EN 166

Hands

Chemical-resistant gloves
(e.g., nitrile, neoprene). Glove
breakthrough time should be
considered for the specific

solvent used.

EN 374

Body

Laboratory coat. For larger
quantities or significant splash
potential, a chemical-resistant
apron or coveralls should be

worn.

N/A

Respiratory

A NIOSH-approved respirator
with an organic vapor cartridge
and a particulate pre-filter is
recommended, especially
when handling the solid
outside of a fume hood or if

aerosolization is possible.

NIOSH or EN 149

First Aid Measures

In the event of exposure to 2-Chloro-5-nitroquinoline, immediate action is crucial. The

following decision tree outlines the appropriate first aid response.
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First Aid Decision Tree for 2-Chloro-5-nitroquinoline Exposure

Ingestion

Inhalation Skin Contact Eye Contact

Seek Immediate Medical Attention

Seek Immediate Medical Attention )

Seek Medical Attention if Irritation Persists Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: A decision tree for first aid procedures following exposure.
Fire-Fighting Measures
2-Chloro-5-nitroquinoline is a combustible solid.[6]

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

o Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

o Specific Hazards Arising from the Chemical: During a fire, hazardous decomposition
products may be formed, including carbon oxides, nitrogen oxides (NOx), and hydrogen
chloride gas.[5][7]
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o Special Protective Equipment for Firefighters: Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.[5]

[7]

Accidental Release Measures
In the event of a spill, follow these procedures:
o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear the

appropriate personal protective equipment as outlined in Section 5. Avoid breathing dust and
prevent contact with skin and eyes.[7][8]

» Environmental Precautions: Prevent the material from entering drains or waterways.[6]

¢ Methods for Cleaning Up: For a solid spill, carefully sweep or scoop up the material to avoid
creating dust. Place it into a suitable, labeled container for disposal.[7] For a solution, absorb
the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for
disposal. Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

The following diagram illustrates the logical flow for responding to a chemical spill.
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Spill Response Flowchart for 2-Chloro-5-nitroquinoline
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Caption: A flowchart outlining the response to a spill of 2-Chloro-5-nitroquinoline.
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Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[4][6] Keep
away from incompatible materials such as strong oxidizing agents, strong acids, and strong
bases.[7] The recommended storage temperature is between 2-8°C under an inert
atmosphere.[4]

» Disposal: Dispose of unused material and contaminated waste in accordance with local,
state, and federal regulations. This material should be treated as hazardous waste and
disposed of by a licensed professional waste disposal service. Do not allow the material to
enter the environment.[6]

Conclusion

While a comprehensive, verified Safety Data Sheet for 2-Chloro-5-nitroquinoline is not readily
available in the public domain, the information compiled in this guide from available data and
structurally related compounds provides a robust framework for its safe handling. Researchers,
scientists, and drug development professionals must exercise caution, adhere to the principle
of ALARA (As Low As Reasonably Achievable) for exposure, and conduct thorough risk
assessments before use. It is imperative to seek out a complete SDS from the chemical
supplier for the most accurate and up-to-date safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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